Cas no 4337-46-6 (1,2-BENZISOTHIAZOL-3(2H)-ONE, 5-METHYL-)

• Product Name: 1,2-BENZISOTHIAZOL-3(2H)-ONE, 5-METHYL-
• CAS No: 4337-46-6
• MF: C₈H₇NOS
• MW: 165.212280511856
• CID: 3179856
• PubChem ID: 20299939
• Update Time: 2025-04-21

1,2-BENZISOTHIAZOL-3(2H)-ONE, 5-METHYL- Chemical and Physical Properties

Names and Identifiers

• 1,2-BENZISOTHIAZOL-3(2H)-ONE, 5-METHYL-
• 5-Methylbenzisothiazol-3(2H)-one
• ZRZOBPWIGRCUKG-UHFFFAOYSA-N
• SCHEMBL3868022
• 5-Methylbenzo[d]isothiazol-3(2H)-one
• 4337-46-6
• 5-methyl-benzo[d]isothiazol-3-one
• SY295880
• SCHEMBL11443652

• Inchi： 1S/C8H7NOS/c1-5-2-3-7-6(4-5)8(10)9-11-7/h2-4H,1H3,(H,9,10)
• InChI Key： ZRZOBPWIGRCUKG-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C)=CC=2C(N1)=O

Computed Properties

• Exact Mass: 165.02483502g/mol
• Monoisotopic Mass: 165.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles